Cas no 1464829-28-4 (4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-)
4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- 4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-
- 7-Fluoro-3-hydroxyquinoline-4-carboxylic acid
- EN300-625418
- CS-0253146
- Z1267861083
- AKOS015052383
- 1464829-28-4
-
- Inchi: 1S/C10H6FNO3/c11-5-1-2-6-7(3-5)12-4-8(13)9(6)10(14)15/h1-4,13H,(H,14,15)
- InChI Key: KFHVNXLMDXHFOH-UHFFFAOYSA-N
- SMILES: N1C2C(=CC=C(F)C=2)C(C(O)=O)=C(O)C=1
Computed Properties
- Exact Mass: 207.03317122g/mol
- Monoisotopic Mass: 207.03317122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 70.4Ų
Experimental Properties
- Density: 1.570±0.06 g/cm3(Predicted)
- Boiling Point: 387.8±42.0 °C(Predicted)
- pka: 0.46±0.10(Predicted)
4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-625418-0.05g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 0.05g |
$212.0 | 2025-03-15 | |
| Enamine | EN300-625418-0.1g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 0.1g |
$317.0 | 2025-03-15 | |
| Enamine | EN300-625418-0.25g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 0.25g |
$452.0 | 2025-03-15 | |
| Enamine | EN300-625418-0.5g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 0.5g |
$713.0 | 2025-03-15 | |
| Enamine | EN300-625418-1.0g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 1.0g |
$914.0 | 2025-03-15 | |
| Enamine | EN300-625418-2.5g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 2.5g |
$1791.0 | 2025-03-15 | |
| Enamine | EN300-625418-5.0g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 5.0g |
$2650.0 | 2025-03-15 | |
| Enamine | EN300-625418-10.0g |
7-fluoro-3-hydroxyquinoline-4-carboxylic acid |
1464829-28-4 | 95.0% | 10.0g |
$3929.0 | 2025-03-15 | |
| 1PlusChem | 1P028IWT-50mg |
7-fluoro-3-hydroxyquinoline-4-carboxylicacid |
1464829-28-4 | 95% | 50mg |
$315.00 | 2024-06-20 | |
| 1PlusChem | 1P028IWT-100mg |
7-fluoro-3-hydroxyquinoline-4-carboxylicacid |
1464829-28-4 | 95% | 100mg |
$454.00 | 2024-06-20 |
4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy- Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
Additional information on 4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-
4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy
The compound 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy (CAS No: 1464829-28-4) is a highly specialized organic molecule belonging to the quinoline carboxylic acid family. This compound has garnered significant attention in recent years due to its unique structural features and promising applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure consists of a quinoline ring system with a carboxylic acid group at position 4, a hydroxyl group at position 3, and a fluorine atom at position 7. These functional groups impart the molecule with distinctive chemical and biological properties.
Structural Insights and Chemical Properties
The quinoline ring system is a bicyclic aromatic heterocycle composed of a benzene ring fused with a pyridine ring. The presence of the hydroxyl group (-OH) at position 3 introduces hydrophilic properties to the molecule, enhancing its solubility in polar solvents. The fluorine atom at position 7 contributes to the molecule's electronic properties by introducing an electron-withdrawing effect, which can influence its reactivity in various chemical reactions. The carboxylic acid group (-COOH) at position 4 is highly acidic due to the resonance stabilization provided by the aromatic ring system.
Synthesis and Production
The synthesis of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy involves a series of carefully designed organic reactions. One common approach involves the Friedel-Crafts acylation of quinoline derivatives followed by hydrolysis to introduce the carboxylic acid group. The introduction of the hydroxyl and fluorine groups requires precise substitution reactions, often utilizing directing groups to achieve regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.
Applications in Pharmaceuticals
One of the most promising applications of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy lies in the pharmaceutical industry. The compound has shown potential as a lead molecule for drug development targeting various diseases, including cancer and inflammatory conditions. Its unique structure allows for interactions with specific biological targets, such as enzymes and receptors, making it a valuable candidate for drug design.
Recent studies have highlighted its ability to inhibit certain kinases involved in cancer cell proliferation. For instance, researchers have demonstrated that this compound can selectively inhibit cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. This property makes it a potential candidate for anti-cancer therapies with minimal side effects on healthy cells.
In addition to its anti-cancer potential, 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy has also shown promise as an anti-inflammatory agent. Its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.
Environmental Impact and Safety Considerations
As with any chemical compound, understanding the environmental impact and safety profile of 4-Quinolinecarboxylic Acid, 7-Fluoro-3-Hydroxy is crucial for its responsible use and disposal. Recent studies have focused on evaluating its biodegradability under various environmental conditions.
Research indicates that under aerobic conditions, this compound undergoes microbial degradation through oxidative pathways. However, under anaerobic conditions or in low-nutrient environments, its persistence increases significantly. This highlights the importance of proper waste management practices when handling this compound.
In terms of toxicity, acute toxicity studies have shown that 4-Quinolinecarboxylic Acid, 7-fluoro-,3-hydroxy exhibits low toxicity to aquatic organisms when exposed to concentrations within regulatory limits. Chronic toxicity studies are currently underway to assess long-term effects on ecosystems.
Future Directions and Research Opportunities
The future of 4-quinoic acid derivatives, including 4-quinoic acid derivatives, lies in exploring their full potential across diverse applications while ensuring their safe use and environmental compatibility.
Ongoing research is focused on optimizing synthetic routes to enhance yield and reduce production costs. Additionally, efforts are being made to explore novel applications in areas such as sensors and electronic materials due to their unique electronic properties.
Conclusion
Conclusion
1464829-28-4 (4-Quinolinecarboxylic acid, 7-fluoro-3-hydroxy-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)